Cas no 1315304-68-7 (D-Proline, 2-(1-propyn-1-yl)-)

• Product Name: D-Proline, 2-(1-propyn-1-yl)-
• CAS No: 1315304-68-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6427433
• PubChem ID: 131000831
• Update Time: 2025-08-04

D-Proline, 2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 2-(1-propyn-1-yl)-
• (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid
• 1315304-68-7
• EN300-37027978

• Inchi： 1S/C8H11NO2/c1-2-4-8(7(10)11)5-3-6-9-8/h9H,3,5-6H2,1H3,(H,10,11)/t8-/m1/s1
• InChI Key： LBXWHVGFCUFRNN-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@@]1(C#CC)CCCN1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 299.2±40.0 °C(Predicted)
• pka: 1.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on D-Proline, 2-(1-propyn-1-yl)-

D-Proline, 2-(1-propyn-1-yl)-: A Comprehensive Overview in Modern Chemical Biology

D-Proline, 2-(1-propyn-1-yl)-, identified by the CAS number 1315304-68-7, is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has opened new avenues for exploration in drug discovery and molecular engineering. The presence of a propargyl group at the 2-position of D-proline introduces a versatile chemical handle that can be exploited for various synthetic applications.

The compound's significance lies in its potential to serve as a building block for more complex molecules. In recent years, there has been a growing interest in the development of proline derivatives due to their role in enzyme inhibition and peptidomimetic design. The propargyl moiety, in particular, offers opportunities for further functionalization via cross-coupling reactions, making it an invaluable asset in synthetic chemistry.

Recent studies have highlighted the utility of D-Proline, 2-(1-propyn-1-yl)-, in the synthesis of novel bioactive molecules. For instance, researchers have demonstrated its use in creating peptidomimetics that mimic the structure of natural peptides while exhibiting improved pharmacokinetic properties. These peptidomimetics are particularly valuable in the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

The structural motif of D-Proline, 2-(1-propyn-1-yl)-, also finds applications in the design of protease inhibitors. Proteases play crucial roles in many biological processes, and their inhibition is often a key strategy in drug development. The propargyl group provides a site for covalent bonding with protease active sites, leading to the development of potent and selective inhibitors. Such inhibitors have shown promise in preclinical studies for treating conditions like chronic inflammation and viral infections.

Moreover, the compound's ability to participate in metal-catalyzed reactions has opened up new possibilities for its use in coordination chemistry and material science. The propargyl group can act as a ligand for transition metals, facilitating catalytic cycles that are useful in organic synthesis. This property makes D-Proline, 2-(1-propyn-1-yl)-, a valuable intermediate in the synthesis of metal complexes with potential applications as catalysts or luminescent materials.

In the realm of medicinal chemistry, D-Proline derivatives have been explored for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The propargyl group's reactivity allows for the creation of covalent inhibitors that bind tightly to kinase enzymes, offering a new strategy for therapeutic intervention.

The synthesis of D-Proline, 2-(1-propyn-1-yl)-, involves sophisticated organic transformations that highlight its synthetic versatility. The process typically begins with the protection of the proline amino group followed by propargylation at the 2-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this transformation with high efficiency and selectivity. These synthetic strategies underscore the compound's importance as a synthetic intermediate in modern chemical biology.

Recent advancements in computational chemistry have further enhanced our understanding of D-Proline derivatives' properties and reactivity. Molecular modeling studies have provided insights into how these compounds interact with biological targets at the molecular level. This information is crucial for designing molecules with improved binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects of D-Proline, 2-(1-propyn-1-yl)-, are promising as new methodologies continue to emerge in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for exploring novel therapeutic strategies. As our understanding of its properties and reactivity evolves, so too will its applications across various fields of science and medicine.